Cas no 18912-81-7 (Diethylene Glycol Monopentyl Ether)

• Product Name: Diethylene Glycol Monopentyl Ether
• CAS No: 18912-81-7
• MF: C₉H₂₀O₃
• MW: 176.253303527832
• CID: 123244
• PubChem ID: 526900
• Update Time: 2025-04-18

Diethylene Glycol Monopentyl Ether Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-[2-(pentyloxy)ethoxy]-
• 2-(2-pentoxyethoxy)ethanol
• Diethylene glycol monopentyl ether
• C5E2
• PENTYLDIGLYCOL
• 1,4,7-Trioxadodecane
• N-PENTYLDIOXYETHYLENE
• 3,6-Dioxaundecan-1-ol
• C5E2, n-Pentyldioxyethylene
• 2-(2-PENTYLOXYETHOXY)ETHANOL
• Ethanol, 2-2-(pentyloxy)ethoxy-
• 2-(2-Pentyloxyethoxy)ethanol, C5E2, Pentyldiglycol
• DIETHYLENEGLYCOLMONOPENTYL ETHER
• SCHEMBL296308
• DTXSID00335748
• Ethanol, 2-[2-(pentyloxy)ethoxy]-
• 18912-81-7
• AKOS006227808
• FT-0746023
• Diethylene glycol, pentyl ether
• J-012200
• 2-(2-(pentyloxy)ethoxy)ethanol
• CE;n-Pentyldioxyethylene
• Diethyleneglycolmonopentylether
• C;n-Pentyldioxyethylene
• Diethylene Glycol Monopentyl Ether

• Inchi： 1S/C9H20O3/c1-2-3-4-6-11-8-9-12-7-5-10/h10H,2-9H2,1H3
• InChI Key： PWTNRNHDJZLBCD-UHFFFAOYSA-N
• SMILES： O(CCOCCO)CCCCC

Computed Properties

• Exact Mass: 176.1413
• Monoisotopic Mass: 176.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 9
• Complexity: 76.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 0.942 g/mL at 20 °C(lit.)
• Flash Point: 110 °C
• Refractive Index: n20/D 1.435
• PSA: 38.69

Diethylene Glycol Monopentyl Ether Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：